REACTION_CXSMILES
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[O:1]=[C:2]1[CH2:6][CH2:5][CH2:4][CH:3]1[C:7]([O:9][CH2:10][CH3:11])=[O:8].C(=O)([O-])[O-].[K+].[K+].Br[CH2:19][CH2:20][CH2:21][CH3:22]>CC(C)=O>[CH2:19]([C:3]1([C:7]([O:9][CH2:10][CH3:11])=[O:8])[CH2:4][CH2:5][CH2:6][C:2]1=[O:1])[CH2:20][CH2:21][CH3:22] |f:1.2.3|
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Name
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Quantity
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52 g
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Type
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reactant
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Smiles
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O=C1C(CCC1)C(=O)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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66 mL
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Type
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reactant
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Smiles
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BrCCCC
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Type
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CUSTOM
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Details
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after stirring for several minutes, to the mixture
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The reaction mixture was further stirred for about 15 minutes
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Duration
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15 min
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Type
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ADDITION
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Details
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Upon the completion of the addition
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Type
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TEMPERATURE
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Details
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the reaction mixture was heated
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Type
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TEMPERATURE
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Details
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for reflux for 5 hours
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Duration
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5 h
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Type
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FILTRATION
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Details
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The reaction mixture was filtered under the reduced pressure
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Type
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WASH
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Details
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the filter cake was washed with diethyl ether until its color
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Type
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CUSTOM
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Details
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Pale yellow filtrate was collected
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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CUSTOM
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Details
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the solvent was removed
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Type
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DISTILLATION
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Details
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The residue was distilled under reduced pressure, and 53.39 g of colorless liquid as a distillate cut of 140-141° C./16 mmHg
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Type
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CUSTOM
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Details
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was collected
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Name
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Type
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Smiles
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C(CCC)C1(C(CCC1)=O)C(=O)OCC
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 83.9% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |